Cas no 10292-98-5 (Epicamphor)

• Product Name: Epicamphor
• CAS No: 10292-98-5
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 167363
• PubChem ID: 12309505
• Update Time: 2025-07-17

Epicamphor Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one,4,7,7-trimethyl-, (1S,4S)-
• (-)-epicamphor
• epicamphor
• &#946
• (-)-&#946
• (-)-Epi-camphor
• 3-Bornanone, (1S,4S)-(-)-
• -Camphor
• Epi-camphor
• (-)-Epiamphor
• (1S,4S)-Bornane-3-one
• (1S,4S)-4,7,7-Trimethylbicyclo[2.2.1]heptan-2-one
• UNII-5OQW8QWT24
• BICYCLO(2.2.1)HEPTAN-2-ONE, 4,7,7-TRIMETHYL-, (1S,4S)-
• (1S)-4,7,7-trimethylbicyclo(2.2.1)heptan-2-one
• EPICAMPHOR, (-)-
• Q27262657
• 5OQW8QWT24
• (-)-.beta.-Camphor
• Bicyclo(2.2.1)heptan-2-one, 4,7,7-trimethyl-, (1S)-
• DTXSID201030256
• 10292-98-5
• Epicamphor

• Inchi： 1S/C10H16O/c1-9(2)7-4-5-10(9,3)6-8(7)11/h7H,4-6H2,1-3H3/t7-,10+/m1/s1
• InChI Key： HFQTYOGWDNGZMS-XCBNKYQSSA-N
• SMILES： O=C1C[C@]2(C)CC[C@H]1C2(C)C

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.2

Experimental Properties

• Density: 0.8899 (rough estimate)
• Melting Point: 186.5°C
• Boiling Point: 213°C (estimate)
• Flash Point: 69.3°C
• Refractive Index: 1.4752 (estimate)
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on Epicamphor

Epicamphor (CAS No. 10292-98-5): A Comprehensive Overview of Its Applications and Recent Research Findings

Epicamphor, chemically designated as 2-(1,7-camphor-10-yl)-tetrahydropyran-4-one, is a naturally occurring terpene derivative with a rich history in traditional medicine and a growing body of scientific evidence supporting its therapeutic potential. With the CAS number 10292-98-5, this compound has garnered significant attention in the pharmaceutical and biochemical industries due to its unique chemical structure and multifaceted biological activities.

The molecular structure of Epicamphor consists of a camphor ring linked to a tetrahydropyranone moiety, which contributes to its distinctive physicochemical properties. These properties make it an attractive candidate for various applications, ranging from topical analgesics to potential neuroprotective agents. The compound's ability to cross the blood-brain barrier has been particularly noted, opening up avenues for treating central nervous system disorders.

Recent research has highlighted the anti-inflammatory and analgesic properties of Epicamphor. Studies have demonstrated that it can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β). This mechanism of action is particularly relevant in the context of chronic inflammatory conditions, where traditional NSAIDs may have limited efficacy or undesirable side effects.

In addition to its anti-inflammatory effects, Epicamphor has shown promise in pain management. Preclinical studies have indicated that it can interact with opioid receptors in the brain, providing pain relief without the typical side effects associated with opioid medications. This makes it a potentially valuable alternative for patients seeking non-opioid pain relief options.

The neuroprotective potential of Epicamphor has also been extensively studied. Research suggests that it may help protect against neurodegenerative diseases such as Alzheimer's and Parkinson's by reducing oxidative stress and inhibiting the aggregation of amyloid-beta plaques. These findings are particularly exciting given the increasing prevalence of neurodegenerative disorders worldwide.

Epicamphor's ability to enhance cognitive function has further intrigued researchers. Animal models have shown that it can improve learning and memory retention, potentially by modulating cholinergic systems in the brain. This effect could make it a useful adjunct therapy for cognitive impairments associated with aging or neurodegenerative diseases.

The compound's role in skin health is another area of active investigation. Epicamphor has been found to promote wound healing by stimulating collagen production and reducing inflammation at the site of injury. Its antimicrobial properties also make it a promising candidate for topical formulations designed to prevent infections.

The pharmacokinetic profile of Epicamphor is another critical aspect that has been thoroughly examined. Studies have shown that it exhibits good bioavailability when administered orally or topically, with a moderate half-life allowing for sustained therapeutic effects. This profile makes it suitable for various delivery systems, including oral tablets, topical creams, and transdermal patches.

The safety profile of Epicamphor is another key consideration. Clinical trials have reported minimal side effects at therapeutic doses, with no significant toxicities observed even at higher doses. This safety profile enhances its appeal as a potential therapeutic agent compared to other compounds with more pronounced side effect profiles.

The future directions for research on Epicamphor are promising. Ongoing studies aim to elucidate its exact mechanisms of action across different biological pathways and to identify potential synergies with other therapeutic agents. Additionally, efforts are underway to develop novel formulations that enhance its bioavailability and targeted delivery to specific tissues or organs.

In conclusion, Epicamphor (CAS No. 10292-98-5) is a versatile compound with significant therapeutic potential across multiple domains. Its anti-inflammatory, analgesic, neuroprotective, and skin-healing properties make it a compelling candidate for further clinical development. As research continues to uncover new applications and refine delivery methods, Epicamphor is poised to play an increasingly important role in modern medicine.